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Compound of Interest

Compound Name: Iron fumarate

Cat. No.: B083845 Get Quote

Iron Fumarate: A Technical Guide for Research
Applications
This guide offers a detailed examination of iron fumarate's chemical properties, bioavailability,

and relevant experimental methodologies, tailored for researchers, scientists, and

professionals in drug development.

Core Chemical and Physical Properties
Iron(II) fumarate is a reddish-orange to reddish-brown powder, valued in research and clinical

settings as a source of ferrous iron.[1][2][3] It is the iron(II) salt of fumaric acid.[4] Its

fundamental properties are summarized below.
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Property Value

Molecular Formula C₄H₂FeO₄[5][6][7]

Molecular Weight 169.90 g/mol [2][3][5][8]

Appearance
Reddish-orange to reddish-brown powder[1][3]

[9]

Melting Point Decomposes above 280 °C[1][3][6][9]

Solubility in Water Slightly soluble; 0.14 g/100 mL at 25°C[1][2][6]

Iron Content ~32.87%[9][10]

Density 2.435 g/cm³[1][3][9]

CAS Number 141-01-5[1][2][5]

Research Applications and Stability
Iron fumarate is a preferred compound for addressing iron deficiency due to its high iron

content and better gastrointestinal tolerance compared to other iron salts.[10]

Nutritional Science: It is widely used to treat and prevent iron-deficiency anemia.[3] Its

application extends to the fortification of foods such as breakfast cereals, enriched flour, and

infant formulas to combat iron deficiency on a larger scale.[1][2][3]

Drug Development: In pharmaceuticals, it serves as an active ingredient in hematinic

supplements.[11] Research focuses on its inclusion in various formulations, including tablets,

capsules, and suspensions, often aiming to enhance bioavailability and minimize side

effects.[12][13]

Stability: Iron fumarate is chemically and physically stable under normal storage conditions.

[12][14] However, it is susceptible to oxidation from Fe²⁺ to Fe³⁺ at elevated temperatures

(above 473 K or 200 °C).[14][15] This stability is crucial for its shelf life in both

pharmaceutical formulations and fortified foods.[12]

Bioavailability and Absorption Pathway
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The absorption of non-heme iron from supplements like iron fumarate is a multi-step process

occurring predominantly in the duodenum. The pathway involves the reduction of any present

ferric iron (Fe³⁺) to the more soluble ferrous form (Fe²⁺), followed by transport across the

intestinal wall.
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Caption: Simplified pathway of intestinal iron absorption.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b083845?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
In Vitro Dissolution Testing
Objective: To evaluate the release rate of iron from a solid dosage form (e.g., tablet) of iron
fumarate under simulated gastrointestinal conditions.

Methodology:

Apparatus Setup: Utilize a USP Dissolution Apparatus 2 (paddle method) with the vessel

maintained at 37 ± 0.5 °C.

Dissolution Medium: Prepare 900 mL of 0.1 N Hydrochloric Acid (HCl) to simulate gastric

fluid. For some formulations, 0.5% sodium lauryl sulfate may be added to the HCl to improve

wetting and dissolution.

Procedure:

Place one tablet in each vessel.

Begin paddle rotation at a specified speed, typically 50 rpm.

Withdraw aliquots (e.g., 5 mL) of the dissolution medium at predetermined time points

(e.g., 5, 10, 20, 30, 60, 90 minutes).

Replace the withdrawn volume with fresh, pre-warmed dissolution medium.

Analysis:

Filter the collected samples.

Determine the iron concentration in each sample using a validated analytical method, such

as atomic absorption spectroscopy (AAS) or UV-Vis spectrophotometry after complexation

with a chromogenic agent (e.g., ferrozine or 1,10-phenanthroline).

Data Presentation: Plot the percentage of iron dissolved against time to generate a

dissolution profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083845?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

